1-methyl-N-(piperidin-4-ylmethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-methyl-N-(piperidin-4-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C11H18N4O/c1-15-8-10(7-14-15)11(16)13-6-9-2-4-12-5-3-9/h7-9,12H,2-6H2,1H3,(H,13,16)
• InChI Key: DDYKDAWXYOWGKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)NCC2CCNCC2
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• CAS RN: 1152936-16-7

Description

1-methyl-N-(piperidin-4-ylmethyl)-1H-pyrazole-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "MP-4-AM" and is known to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Structure-Activity Relationships and Receptor Antagonism

1-methyl-N-(piperidin-4-ylmethyl)-1H-pyrazole-4-carboxamide is related to a class of compounds studied for their structure-activity relationships, particularly in the context of cannabinoid receptor antagonism. These compounds, including the closely related N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2, 4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716A), have been explored for their potential to serve as antagonists for the cannabinoid receptor, which could have therapeutic implications in antagonizing the effects of cannabinoids and cannabimimetic agents. Key structural requirements identified for potent antagonistic activity include specific substituents on the pyrazole ring, suggesting a refined approach to developing pharmacological probes and therapeutic agents targeting cannabinoid receptors (R. Lan, Q. Liu, et al., 1999).

Molecular Interactions and Binding Affinity

Further research into compounds like 1-methyl-N-(piperidin-4-ylmethyl)-1H-pyrazole-4-carboxamide has delved into their molecular interactions with the CB1 cannabinoid receptor. Studies employing computational methods and binding affinity analyses have shed light on the conformational preferences of these compounds and their interaction with receptor binding sites. This research is foundational for understanding how structural modifications can influence receptor affinity and antagonist activity, providing a basis for the rational design of new cannabinoid receptor ligands with potential therapeutic applications (J. Shim, W. Welsh, et al., 2002).

Radioligand Development for Imaging Studies

The synthesis and evaluation of radiolabeled analogs of compounds similar to 1-methyl-N-(piperidin-4-ylmethyl)-1H-pyrazole-4-carboxamide have been pursued to develop potential radioligands for imaging cannabinoid receptors using techniques like PET and SPECT. These efforts aim to provide valuable tools for non-invasive imaging of cannabinoid receptors in vivo, contributing to our understanding of cannabinoid receptor distribution and function in the brain, and supporting the development of cannabinoid-based therapies (H. Fan, H. Ravert, et al., 2006).